Cas no 17260-67-2 (2-Chloro-N-methylbenzenesulfonamide)

2-Chloro-N-methylbenzenesulfonamide is a sulfonamide derivative characterized by the presence of a chloro substituent and an N-methyl group on the benzenesulfonamide scaffold. This compound is of interest in synthetic organic chemistry due to its utility as an intermediate in the preparation of more complex sulfonamide-based structures. The chloro group enhances reactivity for further functionalization, while the N-methyl moiety contributes to solubility and steric modulation. Its well-defined structure and stability under standard conditions make it suitable for use in pharmaceutical and agrochemical research. The compound is typically handled under controlled conditions to ensure purity and consistency in synthetic applications.
2-Chloro-N-methylbenzenesulfonamide structure
17260-67-2 structure
Product Name:2-Chloro-N-methylbenzenesulfonamide
CAS No:17260-67-2
MF:C7H8ClNO2S
MW:205.661919593811
MDL:MFCD00859227
CID:134502
PubChem ID:8468051
Update Time:2025-06-07

2-Chloro-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-methylbenzenesulfonamide
    • 2-CHLORO-N-METHYLBENZENESULPHONAMIDE
    • Benzenesulfonamide,2-chloro-N-methyl-
    • 2-chloro-N-methyl-benzenesulfonamide
    • N-Methyl-2-chlor-benzol-sulfonamid
    • N-methyl-2-chlorobenzenesulfonamide
    • N-methyl-2-chlorobenzenesulphonamide
    • N-Methyl-chlorbenzol-o-sulfonamid
    • EN300-1452933
    • Z45527714
    • EB-0707
    • SB77983
    • DTXSID90429165
    • CS-0234660
    • 2-chloro-N-methylbenzene-1-sulfonamide
    • MFCD00859227
    • SCHEMBL2371935
    • 17260-67-2
    • A881865
    • X0S
    • OSFAUZAAZLLTSW-UHFFFAOYSA-N
    • AKOS005072421
    • J-509150
    • FT-0680953
    • G28765
    • MDL： MFCD00859227
    • Inchi： 1S/C7H8ClNO2S/c1-9-12(10,11)7-5-3-2-4-6(7)8/h2-5,9H,1H3
    • InChI Key： OSFAUZAAZLLTSW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1S(NC)(=O)=O

Computed Properties

  • Exact Mass: 204.99600
  • Monoisotopic Mass: 204.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.353
  • Melting Point: 94-96
  • Boiling Point: 321.3°Cat760mmHg
  • Flash Point: 148.1°C
  • Refractive Index: 1.554
  • PSA: 54.55000
  • LogP: 2.71980

2-Chloro-N-methylbenzenesulfonamide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-Chloro-N-methylbenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Chloro-N-methylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087939-5g
2-Chloro-N-methylbenzenesulfonamide
 17260-67-2 95%
5g
 332.80 USD 2021-06-17
Apollo Scientific
OR12484-1g
2-Chloro-N-methylbenzenesulphonamide
 17260-67-2
1g
 £140.00 2023-09-02
Apollo Scientific
OR12484-5g
2-Chloro-N-methylbenzenesulphonamide
 17260-67-2
5g
 £375.00 2023-09-02
Apollo Scientific
OR12484-10g
2-Chloro-N-methylbenzenesulphonamide
 17260-67-2
10g
 £550.00 2023-09-02
TRC
C377093-50mg
2-Chloro-N-methylbenzenesulfonamide
 17260-67-2
50mg
 $ 50.00 2022-04-28
TRC
C377093-100mg
2-Chloro-N-methylbenzenesulfonamide
 17260-67-2
100mg
 $ 65.00 2022-04-28
TRC
C377093-500mg
2-Chloro-N-methylbenzenesulfonamide
 17260-67-2
500mg
 $ 185.00 2022-04-28
abcr
AB236142-1 g
2-Chloro-N-methylbenzenesulfonamide, 95%; .
 17260-67-2 95%
1g
 €260.30 2023-04-27
abcr
AB236142-5 g
2-Chloro-N-methylbenzenesulfonamide, 95%; .
 17260-67-2 95%
5g
 €696.70 2023-04-27
abcr
AB236142-10 g
2-Chloro-N-methylbenzenesulfonamide, 95%; .
 17260-67-2 95%
10g
 €1131.70 2023-04-27

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